Alkynes
  • Propargyl-PEG6-N3
    Propargyl-PEG6-N3
    • Cat. No.:
    • B610266
    • CAS No.:
    • Molecular Formula:
    • C15H27N3O6
    • Molecular Weight:
    • 345.39 g/mol
    Description
    Propargyl-PEG6-azide is a PEG derivative containing a propargyl group and an azide group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click C...
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  • Propargyl-PEG6-NHS ester
    Propargyl-PEG6-NHS ester
    • Cat. No.:
    • B610267
    • CAS No.:
    • Molecular Formula:
    • C20H31NO10
    • Molecular Weight:
    • 445.5 g/mol
    Description
    Propargyl-PEG6-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an...
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  • Propargyl-PEG6-Boc
    Propargyl-PEG6-Boc
    • Cat. No.:
    • B610268
    • CAS No.:
    • Molecular Formula:
    • C20H36O8
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Propargyl-PEG6-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper ca...
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  • Propargyl-PEG7-acid
    Propargyl-PEG7-acid
    • Cat. No.:
    • B610269
    • CAS No.:
    • 2093154-00-6
    • Molecular Formula:
    • C18H32O9
    • Molecular Weight:
    • 392.4 g/mol
    Description
    Propargyl-PEG7-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG7-alcohol
    Propargyl-PEG7-alcohol
    • Cat. No.:
    • B610270
    • CAS No.:
    • Molecular Formula:
    • C15H28O7
    • Molecular Weight:
    • 320.38 g/mol
    Description
    Propargyl-PEG7-alcohol is a PEG derivative containing a hydroxyl group and a propargyl group. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. The propargyl...
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  • Propargyl-PEG7-NHS ester
    Propargyl-PEG7-NHS ester
    • Cat. No.:
    • B610271
    • CAS No.:
    • Molecular Formula:
    • C22H35NO11
    • Molecular Weight:
    • 489.5 g/mol
    Description
    Propargyl-PEG7-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an...
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  • Propargyl-PEG7-Boc
    Propargyl-PEG7-Boc
    • Cat. No.:
    • B610272
    • CAS No.:
    • Molecular Formula:
    • C22H40O9
    • Molecular Weight:
    • 448.5 g/mol
    Description
    Propargyl-PEG7-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper ca...
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  • Propargyl-PEG8-acid
    Propargyl-PEG8-acid
    • Cat. No.:
    • B610273
    • CAS No.:
    • Molecular Formula:
    • C20H36O10
    • Molecular Weight:
    • 436.5 g/mol
    Description
    Propargyl-PEG8-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG8-NH2
    Propargyl-PEG8-NH2
    • Cat. No.:
    • B610275
    • CAS No.:
    • Molecular Formula:
    • C19H37NO8
    • Molecular Weight:
    • 407.5 g/mol
    Description
    Propargyl-PEG8-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl ...
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  • L-homopropargylglycine
    L-homopropargylglycine
    • Cat. No.:
    • B1675233
    • CAS No.:
    • 98891-36-2
    • Molecular Formula:
    • C6H9NO2
    • Molecular Weight:
    • 127.14 g/mol
    Description
    L-Homopropargyl glycine is a reactive methionine analog that contains an alkyne moiety. It is readily inserted into newly-synthesized proteins in place of methionine. L-Homopropargyl glycine can then be labeled ...
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